Cas no 879904-82-2 (1-Boc-2-(hydroxydimethylsilyl)pyrrole)

• Product name: 1-Boc-2-(hydroxydimethylsilyl)pyrrole
• CAS No: 879904-82-2
• MF: C₁₁H₁₉NO₃Si
• MW: 241.358964204788
• CID: 93123
• PubChem ID: 24885023

1-Boc-2-(hydroxydimethylsilyl)pyrrole Chemical and Physical Properties

Names and Identifiers

• 1-Boc-2-(hydroxydimethylsilyl)pyrrole
• N-Boc-2-hydroxydimethylsilanyl-pyrrole
• tert-butyl 2-[hydroxy(dimethyl)silyl]pyrrole-1-carboxylate
• (N-Boc-2-pyrrolyl)dimethylsilanol
• 1-Boc-2-(Dimethylhydroxysilane)pyrrole
• 2-(hydroxydimethylsilyl)-1H-pyrrole-1-carboxylic acid 1,1-dimethylethyl ester
• AMTSi044
• N-Boc-2-(hydroxydimethylsilyl)pyrrole
• N-Boc-dimethyl(2-pyrrolyl)silanol
• 1-Bc-2-(Hydroxydimethylsilyl)Pyrrole
• AKOS025402969
• AS-37090
• 1-Boc-2-(hydroxydimethylsilyl)pyrrole,97%
• SB62656
• tert-butyl 2-(hydroxydimethylsilyl)-1H-pyrrole-1-carboxylate
• DTXSID60479056
• (N-Boc-2-pyrrolyl)dimethylsilanol, 97%
• 879904-82-2
• SCHEMBL2176723
• CS-0330704
• TERT-BUTYL 2-(HYDROXYDIMETHYLSILYL)PYRROLE-1-CARBOXYLATE
• 1-Boc-2-(hydroxydimethylsilyl)pyrrole, 97%

• MDL： MFCD08457657
• Inchi： InChI=1S/C11H19NO3Si/c1-11(2,3)15-10(13)12-8-6-7-9(12)16(4,5)14/h6-8,14H,1-5H3
• InChI Key： RLDVDBYGGISJNL-UHFFFAOYSA-N
• SMILES： CC(C)(C)OC(=O)N1C=CC=C1[Si](C)(C)O

Computed Properties

• Exact Mass: 241.11300
• Monoisotopic Mass: 241.11342000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Topological Polar Surface Area: 51.5Ų
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Density: 1.03
• Melting Point: 48-57 °C
• Boiling Point: 317.1°C at 760 mmHg
• Flash Point: 145.6°C
• Refractive Index: 1.481
• PSA: 51.46000
• LogP: 1.67570

1-Boc-2-(hydroxydimethylsilyl)pyrrole Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Storage Condition：2-8°C

1-Boc-2-(hydroxydimethylsilyl)pyrrole Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Pyrrole carboxylic acids and derivatives

Additional information on 1-Boc-2-(hydroxydimethylsilyl)pyrrole

Professional Introduction to Compound with CAS No. 879904-82-2 and Product Name: 1-Boc-2-(hydroxydimethylsilyl)pyrrole

The compound with the CAS number 879904-82-2 and the product name 1-Boc-2-(hydroxydimethylsilyl)pyrrole represents a significant advancement in the field of organic synthesis and pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents and fine chemicals. The presence of both a Boc (tert-butoxycarbonyl) protecting group and a hydroxymethylsilyl (hydroxydimethylsilyl) moiety makes it a versatile intermediate in synthetic chemistry, particularly in the construction of complex molecular architectures.

One of the most compelling aspects of 1-Boc-2-(hydroxydimethylsilyl)pyrrole is its utility in the synthesis of heterocyclic compounds, which are fundamental to many pharmacologically active molecules. The pyrrole ring, a five-membered aromatic heterocycle containing one nitrogen atom, is a cornerstone in medicinal chemistry due to its prevalence in natural products and drug candidates. The Boc group provides an essential protecting function for amine functionalities, ensuring selective reactivity while maintaining stability under various reaction conditions. Meanwhile, the hydroxymethylsilyl group serves as a silyl ether protecting group for alcohols, offering an effective means of masking hydroxyl groups during synthetic transformations.

Recent advancements in synthetic methodologies have highlighted the importance of such protected intermediates in streamlining complex synthetic routes. For instance, studies have demonstrated that 1-Boc-2-(hydroxydimethylsilyl)pyrrole can be employed in multi-step syntheses to construct intricate scaffolds with high efficiency and selectivity. The ability to manipulate both amine and alcohol functionalities within a single molecular framework has opened new avenues for drug discovery, particularly in the design of kinase inhibitors and other enzyme-targeting molecules.

The interest in 1-Boc-2-(hydroxydimethylsilyl)pyrrole has been further fueled by its role in the development of novel materials. Beyond pharmaceutical applications, this compound has shown promise in the synthesis of functional polymers and organic electronic materials. The pyrrole core can be polymerized or incorporated into larger conjugated systems, leading to materials with enhanced electronic properties. These properties are particularly valuable in the fabrication of organic semiconductors, light-emitting diodes (OLEDs), and photovoltaic devices, where precise control over molecular structure is crucial.

In academic research, 1-Boc-2-(hydroxydimethylsilyl)pyrrole has been utilized as a key building block in the synthesis of bioactive molecules. For example, recent studies have explored its use in constructing peptidomimetics—molecules that mimic the biological activity of peptides but with improved stability and pharmacokinetic properties. The Boc protection allows for selective deprotection under mild acidic conditions, while the silyl ether can be removed under fluoride ion conditions, providing orthogonal chemistries for sequential functionalization.

The compound's versatility has also been demonstrated in transition-metal-catalyzed reactions. Transition-metal complexes often require carefully tuned steric and electronic environments to achieve optimal catalytic performance. The presence of both bulky Boc and silyl groups on the pyrrole ring can influence these parameters significantly, making 1-Boc-2-(hydroxydimethylsilyl)pyrrole an attractive substrate for studying ligand effects in catalysis. Such studies contribute to the broader understanding of reaction mechanisms and the development of more efficient catalysts for industrial applications.

From a commercial perspective, the demand for high-quality intermediates like 1-Boc-2-(hydroxydimethylsilyl)pyrrole continues to grow as pharmaceutical companies seek innovative solutions for complex drug synthesis. Suppliers specializing in fine chemicals have recognized this trend and have invested in optimizing production processes to meet stringent purity requirements. Advances in purification techniques such as chromatography and crystallization have enabled manufacturers to deliver consistent quality, ensuring that researchers worldwide can rely on these intermediates for their most demanding applications.

The future prospects for 1-Boc-2-(hydroxydimethylsilyl)pyrrole are promising, with ongoing research exploring new synthetic pathways and applications. As computational chemistry tools become more sophisticated, virtual screening methods are being employed to identify novel derivatives with enhanced properties. Additionally, green chemistry principles are guiding efforts to develop more sustainable synthetic routes, reducing waste and minimizing hazardous byproducts.

In conclusion,1-Boc-2-(hydroxydimethylsilyl)pyrrole represents a cornerstone compound in modern synthetic chemistry. Its unique structural features make it indispensable for constructing complex molecules across multiple disciplines, from pharmaceuticals to advanced materials. As research continues to uncover new applications and refine synthetic methodologies,1-Boc-2-(hydroxydimethylsilyl)pyrrole is poised to remain at the forefront of chemical innovation.